Cas no 525-76-8 (2-Methyl-4H-3,1-benzoxazin-4-one)

2-Methyl-4H-3,1-benzoxazin-4-one is a heterocyclic organic compound featuring a benzoxazinone core structure with a methyl substituent at the 2-position. This compound is of interest in synthetic and medicinal chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and other fine chemicals. Its rigid bicyclic framework and reactive carbonyl group enable selective transformations, making it valuable for constructing complex molecular architectures. The compound exhibits stability under standard handling conditions while offering reactivity suitable for further functionalization. Researchers leverage its structural properties for applications in drug discovery and material science, where precise molecular design is critical.
2-Methyl-4H-3,1-benzoxazin-4-one structure
525-76-8 structure
Product Name:2-Methyl-4H-3,1-benzoxazin-4-one
CAS No:525-76-8
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD00047647
CID:369376
PubChem ID:24869391
Update Time:2025-05-27

2-Methyl-4H-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4H-benzo[d][1,3]oxazin-4-one
    • 2-METHYL-3,1-BENZOXAZA-4-ONE
    • 2-Methyl-4H-3,1-benzoxazin-4-one
    • 1-Benzoxazin-4-one,2-methyl-4H-3,
    • 2-methyl-3,1-benzoxazin-4-one
    • 2-Methyl-3,1-benzoxazine-4-one
    • 2-Methyl-4-oxo-3,1-benzoxazine
    • 2-Methyl-4-oxo-4H-3,1-benzoxazine
    • 2-Methylbenzo[1,3]oxazin-4-one
    • Acetanthranil
    • Acetylanthranil
    • Acetylanthranyl
    • NSC 10119
    • NSC 521353
    • 4H-3,1-Benzoxazin-4-one, 2-methyl-
    • 4H-3,1-Benzoxazin-4-one,2-methyl-
    • Y938TMX1D8
    • WMQSKECCMQRJRX-UHFFFAOYSA-N
    • 2-methylbenzo[d]1,3-oxazin-4-one
    • 4H-3, 2-methyl-
    • NSC10119
    • DSSTox_RID_83388
    • DSSTox_CID_29269
    • DSSTox_GSID_49313
    • SCHE
    • O10832
    • AKOS001106895
    • 2-Methylbenzo[1,3
    • 2-methylbenzo[d][1,3]oxazin-4-one
    • Tox21_202841
    • AC-12577
    • 2-methyl-4H-3,1-benzoxazine-4-one
    • FT-0632293
    • CHEMBL343202
    • 2-methyl 4H-benzo[d][1,3]oxazin-4-one
    • HMS1785J07
    • UNII-Y938TMX1D8
    • DTXCID5029269
    • 2-Methyl-benzo[d][1,3]oxazin-4-one
    • CAS-525-76-8
    • MFCD00047647
    • NS00032532
    • 525-76-8
    • 2-Methyl-4H-3,1-benzoxazin-4-one, 98%
    • Z96091926
    • NSC521353
    • 2-Methyl-4H-3,1-benzoxazin-4-one #
    • DTXSID0049313
    • NCGC00260387-01
    • SR-01000531819
    • 1M-711
    • 2-2-Methyl-4H-3,1-benzoxazin-4-one
    • CS-0046639
    • 2-methyl-4-oxo-3, 1-benzoxazine
    • EINECS 208-381-7
    • NSC-521353
    • 2-methyl-4H-benzo [d][1,3]oxazin-4-one
    • 2-methyl-[3,1]benzoxazin-4-one
    • Q27294395
    • 2-methyl-4oxo-3,1-benzoxazine
    • NSC-10119
    • 2-methyl-4h,3,1-benzoxazin-4-one
    • SCHEMBL146072
    • SR-01000531819-1
    • BDBM50406209
    • SY107340
    • STK279667
    • ALBB-010490
    • MDL: MFCD00047647
    • Inchi: 1S/C9H7NO2/c1-6-10-8-5-3-2-4-7(8)9(11)12-6/h2-5H,1H3
    • InChI Key: WMQSKECCMQRJRX-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC2C=CC=CC=2C1=O

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 79-82 °C (lit.)
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),
  • PSA: 43.10000
  • LogP: 1.49640

2-Methyl-4H-3,1-benzoxazin-4-one Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT
  • Storage Condition:Sealed in dry,2-8°C
  • Risk Phrases:R36/37/38

2-Methyl-4H-3,1-benzoxazin-4-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Methyl-4H-3,1-benzoxazin-4-one Pricemore >>

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2-Methyl-4H-3,1-benzoxazin-4-one Production Method

2-Methyl-4H-3,1-benzoxazin-4-one Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:525-76-8)2-Methyl-4H-3,1-benzoxazin-4-one
Order Number:A829153
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:10
Price ($):697.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:525-76-8)邻乙酰胺苯甲酸內酯
Order Number:LE27064959
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:525-76-8)2-Methyl-4H-3,1-benzoxazin-4-one
A829153
Purity:99%
Quantity:1g
Price ($):697.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:525-76-8)邻乙酰胺苯甲酸內酯
LE27064959
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email